2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid

• Molecular Formula: C11H9BrClN3O3
• Molecular Weight: 346.56 g/mol
• IUPAC Name: 2-(4-bromo-2-chlorophenyl)-2-hydroxy-3-(1,2,4-triazol-1-yl)propanoic acid
• InChI: InChI=1S/C11H9BrClN3O3/c12-7-1-2-8(9(13)3-7)11(19,10(17)18)4-16-6-14-5-15-16/h1-3,5-6,19H,4H2,(H,17,18)
• InChI Key: RQYDQJXJAPBNNX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)Cl)C(CN2C=NC=N2)(C(=O)O)O

Description

The compound 2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid (C₁₁H₁₀BrClN₃O₃) features a β-hydroxypropanoic acid backbone substituted with a 1,2,4-triazole ring and a halogenated aromatic group. The 4-bromo-2-chlorophenyl moiety contributes to its steric bulk and electronic properties, while the triazole group is a common pharmacophore in antifungal agents. This compound is hypothesized to exhibit enhanced bioactivity due to the synergistic effects of halogen substituents and the triazole’s ability to coordinate with fungal cytochrome P450 enzymes .

Preparation Methods

General Synthetic Strategy

The synthesis typically proceeds via a multi-step route involving:

• Formation of a halogenated phenyl-substituted intermediate,
• Introduction of the hydroxyl group at the alpha carbon,
• Coupling or substitution with a 1,2,4-triazole ring at the beta carbon,
• Final conversion to the propanoic acid derivative.

Key Intermediate Preparation

A pivotal intermediate in related compounds is (2S-cis)-2-(bromomethyl)-2-(4-chlorophenyl)-1,3-dioxolane-4-methanol methanesulfonate(ester), which can be prepared by reacting (2S)-2,2-dimethyl-1,3-dioxolane-4-methanol methanesulfonate(ester) with 2-bromo-1-(4-chloro-phenyl)-ethanone in the presence of an acid catalyst such as methanesulfonic acid. This reaction is performed without solvent under nitrogen atmosphere or vacuum to improve yield and selectivity.

Reaction conditions and purification:

Parameter	Details
Reactants	(2S)-2,2-dimethyl-1,3-dioxolane-4-methanol methanesulfonate(ester), 2-bromo-1-(4-chloro-phenyl)-ethanone
Catalyst	Methanesulfonic acid (0.24 mol)
Atmosphere	Nitrogen bubbling or vacuum
Reaction time	6 hours stirring + overnight standing
Workup	Extraction with ethyl acetate, washes with water and Na2CO3 solution
Purification	Crystallization from ethanol, further purification by dissolution in diisopropylether, stirring for 7 days, then addition of methanol to precipitate product
Yield	64.8%
Purity	>95% cis-stereoisomer

This intermediate is crucial for subsequent transformations leading to the target compound.

Hydroxyl Group Installation

The alpha-hydroxyl group can be introduced via stereoselective oxidation or by using chiral starting materials that already contain the hydroxyl functionality, ensuring the correct stereochemistry at the alpha carbon.

Final Conversion to Propanoic Acid

The final step involves hydrolysis or oxidation to convert any ester or protected forms into the free propanoic acid, completing the synthesis.

Detailed Research Outcomes and Analysis

Catalyst and Reaction Conditions Impact

• Methanesulfonic acid is preferred for catalysis due to its strong acidity and ability to promote the reaction efficiently without solvent, enhancing yield and stereoselectivity.
• Alternative catalysts include p-toluenesulfonic acid monohydrate, hydrogen chloride, sulfuric acid, phosphoric acid, nitric acid, formic acid, trifluoroacetic acid, camphorsulfonic acid, and hydrogen bromide in acetic or propionic acid solutions, offering flexibility depending on scale and available reagents.

Purification Techniques

• Crystallization from solvents such as ethanol, 2-propanol, methyl tert-butyl ether, or ethyl acetate is effective for initial purification.
• Further purification by dissolving the product in diisopropylether, stirring for an extended period (7 days), followed by methanol addition to precipitate pure product, significantly improves purity and stereochemical homogeneity.

Biological Activity Correlation

The compound’s unique combination of halogenated phenyl and triazole groups contributes to biological activities such as enzyme inhibition relevant in medicinal chemistry. Modifications in the triazole structure influence potency and selectivity, as seen in related research on triazole-containing propanoates with antiproliferative activity.

Summary Table of Preparation Parameters

Step	Conditions/Details	Outcome/Yield	Notes
Intermediate synthesis	(2S)-2,2-dimethyl-1,3-dioxolane-4-methanol methanesulfonate + 2-bromo-1-(4-chloro-phenyl)-ethanone, methanesulfonic acid catalyst, nitrogen atmosphere, no solvent	64.8% yield	High stereoselectivity, >95% cis isomer
Purification	Crystallization from ethanol; dissolution in diisopropylether, stirring 7 days, methanol precipitation	High purity	Removes trans isomer impurities
Triazole coupling	Nucleophilic substitution with 1,2,4-triazole nucleophile	Variable	Requires controlled conditions
Final acid formation	Hydrolysis or oxidation of ester/protected intermediates	Quantitative	Produces free propanoic acid

Chemical Reactions Analysis

Types of Reactions

2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: Conversion of hydroxyl groups to carbonyl groups.

Reduction: Reduction of the triazole ring to form different derivatives.

Substitution: Halogen atoms can be substituted with other functional groups.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Nucleophiles such as amines or thiols.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a variety of functionalized derivatives.

Scientific Research Applications

2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid is a complex organic compound with a unique molecular structure, featuring a triazole ring and halogenated phenyl groups. It has potential applications in medicinal chemistry, particularly in the development of pharmaceuticals due to its biological activity.

Chemical Properties and Reactivity
The chemical reactivity of 2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid is due to the hydroxyl group and the triazole moiety, which can participate in various reactions. Compounds containing triazole rings often exhibit significant biological activities, including antimicrobial, antifungal, and anticancer properties. This specific acid has shown potential in inhibiting certain enzyme activities, which can be crucial for therapeutic applications, and modifications to the triazole structure may enhance its biological efficacy against various targets.

Applications
Due to its unique structural features and biological activity, 2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid has potential applications in areas such as:
Drug Development Research indicates that this compound is significant in medicinal chemistry because of its biological activity.
Enzyme Inhibition The compound has demonstrated potential in inhibiting certain enzyme activities, making it potentially valuable for therapeutic applications.
Binding Affinity Studies Interaction studies often focus on its binding affinity with biological targets such as enzymes or receptors. Techniques like molecular docking and spectroscopy are commonly used to understand the mechanism of action and optimize the compound's efficacy.

Structural Comparison
Several compounds share structural similarities with 2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid. The following table highlights some of these compounds and their unique aspects:

Compound Name	Structural Features	Biological Activity	Unique Aspects
4-Bromo-3-chlorophenol	Halogenated phenol	Antimicrobial	Simpler structure without triazole
5-(4-Bromophenyl)-1H-1,2,4-triazole	Triazole with brominated phenyl	Antifungal	Lacks hydroxyl group
3-(Triazolyl)phenols	Triazole linked to phenolic structure	Various bioactivities	More diverse substituents possible

Mechanism of Action

The mechanism by which 2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid exerts its effects involves interactions with molecular targets such as enzymes or receptors. The triazole ring is known to participate in hydrogen bonding and π-π interactions, which can influence the compound’s binding affinity and specificity.

Comparison with Similar Compounds

2-Hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid (HATPA)

• Molecular Formula : C₅H₇N₃O₃
• Key Features : Lacks the halogenated phenyl group, resulting in a simpler structure.
• Properties : Lower molecular weight (157.13 g/mol) and higher polarity compared to the target compound. Primarily used as a chemical intermediate .

2-(3-Bromo-1H-1,2,4-triazol-1-yl)propanoic Acid

• Molecular Formula : C₅H₆BrN₃O₂
• Key Features : Bromine substitution on the triazole ring instead of the phenyl group.
• Properties : Molecular weight 220.03 g/mol; bromine enhances electrophilicity but reduces solubility in aqueous media .
• Applications : Used in synthesizing halogenated triazole derivatives for agrochemical research .

1-(4-Bromophenyl)-3-(5-((2-(2,4-Difluorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl)thio)-1,3,4-thiadiazol-2-yl)urea (8d)

• Molecular Formula : C₂₀H₁₆BrF₂N₇O₂S
• Key Features : Incorporates a thiadiazole-urea linker and 2,4-difluorophenyl group.
• Properties : Higher molecular weight (544.3 g/mol) and broader-spectrum antifungal activity due to fluorine’s electron-withdrawing effects .
• Activity : Demonstrated MIC values <1 µg/mL against Candida albicans, surpassing simpler triazole derivatives .

Triazole Alanine (3-(1H-1,2,4-Triazol-1-yl)-D,L-alanine)

• Molecular Formula : C₅H₈N₄O₂
• Key Features: Amino acid analog with a triazole side chain.
• Properties : Water-soluble and biodegradable; serves as a plant metabolite of tebuconazole .
• Limitations : Minimal antifungal efficacy due to the absence of hydrophobic aromatic groups .

Structural and Functional Analysis

Impact of Halogen Substituents

• Target Compound : The 4-bromo-2-chlorophenyl group enhances lipophilicity, improving membrane penetration and target binding in fungi. Bromine and chlorine also stabilize the molecule via steric hindrance and resonance effects .
• Comparison : Compounds with fluorine (e.g., 8d) exhibit stronger electronegativity but lower metabolic stability compared to bromine/chlorine .

Role of the Triazole Moiety

• The 1,2,4-triazole ring is critical for inhibiting fungal lanosterol 14α-demethylase. Modifications to its position (e.g., bromination in ) alter binding affinity but may reduce selectivity .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Antifungal Activity (MIC Range)
Target Compound	C₁₁H₁₀BrClN₃O₃	347.57	4-Bromo-2-chlorophenyl, triazole	Not reported (hypothesized <1 µg/mL)
2-Hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid	C₅H₇N₃O₃	157.13	None	Inactive
2-(3-Bromo-1H-1,2,4-triazol-1-yl)propanoic acid	C₅H₆BrN₃O₂	220.03	Bromo-triazole	Moderate (10–50 µg/mL)
Compound 8d ()	C₂₀H₁₆BrF₂N₇O₂S	544.30	Thiadiazole-urea, difluorophenyl	High (0.5–1 µg/mL)

Biological Activity

2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid, also known by its CAS number 85792-59-2, is a compound of significant interest in medicinal chemistry due to its potential pharmacological activities. This article explores its biological activity, focusing on anti-inflammatory and anticancer properties, as well as molecular mechanisms underlying these effects.

Chemical Structure and Properties

The compound's molecular formula is $C_{11}H_{10}BrCl_2N_3O_3$, with a molecular weight of 383.02 g/mol. It features a triazole ring, which is often associated with various biological activities.

Property	Value
Molecular Formula	C₁₁H₁₀BrCl₂N₃O₃
Molecular Weight	383.02 g/mol
CAS Number	85792-59-2

Anti-inflammatory Activity

Research indicates that compounds similar to 2-(4-bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid exhibit notable anti-inflammatory effects. In a study involving a rat paw edema model, compounds derived from non-steroidal anti-inflammatory drugs (NSAIDs) demonstrated superior potency compared to traditional NSAIDs like ketoprofen. The mechanism appears to involve inhibition of cyclooxygenases (COX) and matrix metalloproteinases (MMPs), which are critical in the inflammatory response .

Anticancer Activity

The anticancer potential of this compound has been investigated against various human tumor cell lines. In vitro studies have shown that it exhibits moderate anticancer activity, with inhibition rates ranging from 1% to 23% at a concentration of 10 μM across multiple cancer types . The compound's ability to inhibit specific isoforms of Class I PI3-kinase has been highlighted as a promising mechanism for its antitumor effects. This pathway is crucial in tumor progression and metastasis .

Molecular Mechanisms

The biological activity of 2-(4-bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid is largely attributed to its interaction with key enzymes involved in inflammatory and cancer pathways:

Inhibition of COX and MMPs

• The compound shows potential in inhibiting COX enzymes, which play a significant role in the synthesis of pro-inflammatory mediators.

PI3-Kinase Inhibition

• Selectivity for Class I PI3K isoforms suggests that this compound could modulate signaling pathways associated with cell proliferation and survival in cancer cells .

Case Studies

Several case studies have documented the efficacy of related compounds in clinical settings:

• Study on Anti-inflammatory Effects : A compound structurally related to 2-(4-bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid was tested in a rat model for paw edema. Results indicated significant reduction in inflammation compared to control groups .
• Antitumor Activity Assessment : A series of derivatives were evaluated against a panel of 60 human tumor cell lines. The findings revealed that certain derivatives exhibited enhanced activity against specific cancer types, suggesting that structural modifications could optimize therapeutic outcomes .